Methyl 6-thien-2-ylnicotinate

• IUPAC Name: methyl 6-thiophen-2-ylpyridine-3-carboxylate
• InChI: InChI=1S/C11H9NO2S/c1-14-11(13)8-4-5-9(12-7-8)10-3-2-6-15-10/h2-7H,1H3
• InChI Key: SXGLIAOLXVLUCM-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(C=C1)C2=CC=CS2
• Molecular Formula: C11H9NO2S
• DSSTOX Substance ID: DTXSID40591442
• Molecular Weight: 219.26 g/mol
• CAS RN: 179408-53-8

Description

"Methyl 6-thien-2-ylnicotinate" pertains to a class of organic compounds known for their heterocyclic structure comprising a thiophene ring fused to a pyridine derivative. These compounds are of interest due to their diverse chemical properties and potential applications in pharmaceuticals, agrochemicals, and organic electronics.

Synthesis Analysis

The synthesis of related heterocyclic compounds often involves condensation reactions, palladium-catalyzed cross-couplings, or photochemical reactions. For example, a protocol for synthesizing thieno[2,3-c]xanthen-6-ones through photoirradiation of chromenones represents a green and clean synthetic route, highlighting the importance of innovative methods in synthesizing complex heterocycles (Jindal et al., 2014).

Molecular Structure Analysis

Molecular structure analysis, including spectroscopic and crystallographic studies, is crucial for confirming the structure of synthesized compounds. Techniques such as FTIR, NMR, and X-ray crystallography provide detailed insights into the molecular structure, as seen in the study of thieno[2,3-c]xanthen-6-ones, where spectroscopic methods and single-crystal X-ray crystallographic studies were utilized (Jindal et al., 2014).

Safety And Hazards

The safety and hazards of Methyl 6-thien-2-ylnicotinate are not directly available. .

Future Directions

The future directions of Methyl 6-thien-2-ylnicotinate are not directly available. .

Synthesis routes and methods

Procedure details

A solution of 2.0 g of (methyl 6-hydroxypyridine-3-carboxylate, o-triflate) and 5.23 g of 2-(tributylstannyl)thiophene in 50 ml of dry toluene is stirred under nitrogen at reflux for 16 hours in the presence of tetrakis(triphenylphosphine)palladium(O). The reaction mixture is diluted with 50 ml of chloroform and filtered through a pad of diatomaceous earth. The filtrate is evaporated in vacuo to a residue which is extracted and decanted (2×100 ml) with 1:1 ether:petroleum ether. The combined extracts are evaporated in vacuo to give 1.6 g of the desired product as a residue.